Cas no 2137800-63-4 (2-(2-Methoxyethoxy)ethane-1-sulfonyl fluoride)

2-(2-Methoxyethoxy)ethane-1-sulfonyl fluoride is a sulfonyl fluoride derivative characterized by its ethylene glycol ether-linked methoxyethoxy side chain. This structural feature enhances its solubility in polar organic solvents while retaining the reactivity typical of sulfonyl fluorides. The compound is particularly useful in chemical biology and medicinal chemistry applications, where it serves as a selective electrophile for covalent modification of proteins or other nucleophilic targets. Its stability under aqueous conditions and selective reactivity make it a valuable tool for probe development and activity-based protein profiling. The methoxyethoxy moiety further improves its pharmacokinetic properties in biological systems, facilitating applications in inhibitor design and target identification.
2-(2-Methoxyethoxy)ethane-1-sulfonyl fluoride structure
2137800-63-4 structure
Product Name:2-(2-Methoxyethoxy)ethane-1-sulfonyl fluoride
CAS No:2137800-63-4
MF:C5H11FO4S
MW:186.201844453812
CID:6185967
PubChem ID:165870310
Update Time:2025-06-13

2-(2-Methoxyethoxy)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 2137800-63-4
    • 2-(2-methoxyethoxy)ethane-1-sulfonyl fluoride
    • EN300-727430
    • 2-(2-Methoxyethoxy)ethane-1-sulfonyl fluoride
    • Inchi: 1S/C5H11FO4S/c1-9-2-3-10-4-5-11(6,7)8/h2-5H2,1H3
    • InChI Key: IIPNYSSNLPDLLQ-UHFFFAOYSA-N
    • SMILES: S(CCOCCOC)(=O)(=O)F

Computed Properties

  • Exact Mass: 186.03620816g/mol
  • Monoisotopic Mass: 186.03620816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 61Ų

2-(2-Methoxyethoxy)ethane-1-sulfonyl fluoride Pricemore >>

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2-(2-Methoxyethoxy)ethane-1-sulfonyl fluoride Related Literature

Additional information on 2-(2-Methoxyethoxy)ethane-1-sulfonyl fluoride

Recent Advances in the Application of 2-(2-Methoxyethoxy)ethane-1-sulfonyl fluoride (CAS: 2137800-63-4) in Chemical Biology and Drug Discovery

2-(2-Methoxyethoxy)ethane-1-sulfonyl fluoride (CAS: 2137800-63-4) has emerged as a critical chemical probe and reagent in chemical biology and drug discovery. This sulfonyl fluoride derivative is widely recognized for its role as a covalent inhibitor, particularly in targeting serine hydrolases and other nucleophilic residues in proteins. Recent studies have highlighted its utility in activity-based protein profiling (ABPP) and proteome-wide covalent ligand screening, offering new insights into enzyme function and drug target identification.

A 2023 study published in *Nature Chemical Biology* demonstrated the application of 2-(2-Methoxyethoxy)ethane-1-sulfonyl fluoride in mapping the reactivity of serine hydrolases in complex proteomes. The researchers utilized this compound to profile enzyme activities in cancer cell lines, revealing novel targets for therapeutic intervention. The study underscored the compound's selectivity and stability under physiological conditions, making it a valuable tool for functional proteomics.

In addition to its use in ABPP, 2-(2-Methoxyethoxy)ethane-1-sulfonyl fluoride has been employed in the development of covalent inhibitors for infectious diseases. A recent *Journal of Medicinal Chemistry* article reported its incorporation into a series of inhibitors targeting the SARS-CoV-2 main protease. The sulfonyl fluoride moiety facilitated irreversible binding to the catalytic cysteine, resulting in potent antiviral activity. This approach opens new avenues for the design of broad-spectrum antiviral agents.

The compound's unique physicochemical properties, including its water solubility and membrane permeability, have also been exploited in chemical biology applications. A 2024 *ACS Chemical Biology* study described its use in live-cell imaging, where it enabled real-time monitoring of enzyme activities in intact cells. This advancement provides researchers with a powerful tool for studying dynamic biological processes in their native context.

Despite these promising developments, challenges remain in optimizing the selectivity and pharmacokinetic properties of sulfonyl fluoride-based probes. Ongoing research aims to refine the structural features of 2-(2-Methoxyethoxy)ethane-1-sulfonyl fluoride derivatives to enhance their specificity and reduce off-target effects. Future directions include the exploration of this scaffold in targeted protein degradation and the development of next-generation covalent drugs.

In conclusion, 2-(2-Methoxyethoxy)ethane-1-sulfonyl fluoride (CAS: 2137800-63-4) represents a versatile and impactful tool in modern chemical biology and drug discovery. Its applications span from proteome-wide profiling to targeted therapeutic development, highlighting its significance in advancing our understanding of biological systems and disease mechanisms. Continued innovation in this area promises to yield novel insights and therapeutic opportunities in the coming years.

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